2-Amino-5-benzyloxy-N,N-dimethylbenzamide
Overview
Description
2-Amino-5-benzyloxy-N,N-dimethylbenzamide, also known as ABD, is an organic compound that is widely used in scientific research. It is a derivative of benzoic acid and is typically used as a reagent in organic synthesis. ABD has a wide range of applications in the field of scientific research, including in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
2-Amino-5-benzyloxy-N,N-dimethylbenzamide is used in scientific research for a variety of purposes. It is used to study the biochemical and physiological effects of compounds on biological systems. It is also used in laboratory experiments to study the effects of drugs on the body. In addition, it is used to study the mechanism of action of drugs and other compounds, as well as to investigate the potential therapeutic effects of compounds.
Mechanism of Action
The mechanism of action of 2-Amino-5-benzyloxy-N,N-dimethylbenzamide is not well understood. However, it is believed that the compound binds to an enzyme or receptor in the body and alters its activity. This, in turn, leads to a change in the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects. It has also been shown to reduce the symptoms of depression and anxiety. In addition, it has been shown to have anti-diabetic, anti-allergic, and anti-bacterial effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-Amino-5-benzyloxy-N,N-dimethylbenzamide in laboratory experiments is its low cost and easy availability. It is also relatively easy to synthesize and use in experiments. However, there are some limitations to using this compound in laboratory experiments. The compound is relatively unstable and can degrade over time. In addition, it is not very soluble in water and can be difficult to work with in some experiments.
Future Directions
There are a number of potential future directions for the use of 2-Amino-5-benzyloxy-N,N-dimethylbenzamide in scientific research. One potential direction is to further study the biochemical and physiological effects of the compound on biological systems. Another potential direction is to use this compound in drug discovery and development. It could also be used to study the mechanism of action of drugs and other compounds, as well as to investigate the potential therapeutic effects of compounds. Finally, it could be used to study the effects of drugs on the body.
properties
IUPAC Name |
2-amino-N,N-dimethyl-5-phenylmethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-18(2)16(19)14-10-13(8-9-15(14)17)20-11-12-6-4-3-5-7-12/h3-10H,11,17H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQZDBHLGFYSTQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=C(C=CC(=C1)OCC2=CC=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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